Cas no 1370281-45-0 (4-bromo-6-fluoro-1,2-dimethyl-benzimidazole)

• Product Name: 4-bromo-6-fluoro-1,2-dimethyl-benzimidazole
• CAS No: 1370281-45-0
• MF: C₉H₈BrFN₂
• MW: 243.075624465942
• CID: 5159827
• Update Time: 2026-03-04

4-bromo-6-fluoro-1,2-dimethyl-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 4-bromo-6-fluoro-1,2-dimethyl-
• 4-bromo-6-fluoro-1,2-dimethyl-benzimidazole

• Inchi： 1S/C9H8BrFN2/c1-5-12-9-7(10)3-6(11)4-8(9)13(5)2/h3-4H,1-2H3
• InChI Key： FUFSDWBKEOSURQ-UHFFFAOYSA-N
• SMILES： C1(C)N(C)C2=CC(F)=CC(Br)=C2N=1

Additional information on 4-bromo-6-fluoro-1,2-dimethyl-benzimidazole

Recent Advances in the Study of 4-Bromo-6-Fluoro-1,2-Dimethyl-Benzimidazole (CAS: 1370281-45-0) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 4-bromo-6-fluoro-1,2-dimethyl-benzimidazole (CAS: 1370281-45-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 4-bromo-6-fluoro-1,2-dimethyl-benzimidazole as a versatile scaffold in medicinal chemistry. Its benzimidazole core, functionalized with bromo and fluoro substituents, offers a promising platform for the development of novel inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of protein kinases involved in cancer cell proliferation. The study utilized a combination of molecular docking and in vitro assays to validate its binding affinity and selectivity.

In addition to its kinase inhibitory properties, 4-bromo-6-fluoro-1,2-dimethyl-benzimidazole has shown promise in antimicrobial research. A recent preprint on bioRxiv reported its activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses. These findings suggest its potential as a lead compound for the development of new antibiotics.

The synthesis of 4-bromo-6-fluoro-1,2-dimethyl-benzimidazole has also been optimized in recent years. A 2022 paper in Organic Process Research & Development described a scalable, high-yield route that employs palladium-catalyzed cross-coupling reactions. This advancement addresses previous challenges related to low yields and purification difficulties, making the compound more accessible for further research and development.

Looking ahead, the unique properties of 4-bromo-6-fluoro-1,2-dimethyl-benzimidazole position it as a valuable tool in chemical biology and drug discovery. Ongoing research is exploring its potential in targeted drug delivery systems, where its structural features may enable conjugation with nanoparticles or antibodies. Furthermore, computational studies are underway to predict its off-target effects and optimize its pharmacokinetic profile. These efforts underscore the compound's versatility and its growing importance in the pharmaceutical industry.

In conclusion, the latest research on 4-bromo-6-fluoro-1,2-dimethyl-benzimidazole (CAS: 1370281-45-0) highlights its multifaceted applications in medicinal chemistry and drug development. From kinase inhibition to antimicrobial activity, this compound continues to reveal new therapeutic possibilities. Future studies will likely focus on expanding its utility through structural modifications and combination therapies, further solidifying its role in addressing unmet medical needs.